5-Nitro-furan-3-carboxylic acid ethyl ester
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Description
5-Nitro-furan-3-carboxylic acid ethyl ester is a chemical compound with the molecular formula C7H7NO5 and a molecular weight of 185.13400 .
Chemical Reactions Analysis
Esters, including this compound, can undergo a variety of reactions. For example, they can be reduced to aldehydes , or undergo hydrolysis to form carboxylic acids and alcohols .Scientific Research Applications
Synthesis and Chemical Reactivity
Diels−Alder Reaction : The compound undergoes Diels−Alder cycloaddition, facilitating the synthesis of polysubstituted anilines with high regioselectivity. This reactivity is significant for preparing anilines ortho to electron-withdrawing groups, indicating its utility in synthetic organic chemistry (Padwa et al., 1997).
Halogenoethyl and Halogenoethylthiol Esters Synthesis : The action of ethylene chlorohydrin on acid chlorides of 5-nitrofuran carboxylic acid leads to the synthesis of 2-chloroethyl esters. This demonstrates its versatility in producing halogenated esters, expanding the chemical toolkit available for further synthetic applications (Kurgan et al., 1967).
Potential Applications in Material Science
Biobased Polyester Applications : Research into the formation of furan dicarboxylate derivatives from related furan compounds suggests a strategy for producing polyethylene furandicarboxylate (PEF), a biobased polyester. This approach aims to enhance the economic feasibility of PEF production, indicating the broader applicability of furan derivatives in creating sustainable materials (Kim et al., 2019).
Enzymatic Synthesis of Biobased Polyesters : Furan derivatives, including those related to 5-Nitro-furan-3-carboxylic acid ethyl ester, have been used as monomers in the enzymatic synthesis of novel biobased furan polyesters. These materials are noted for their rigid diol structure, resembling aromatic monomers, showcasing their potential in developing new, sustainable polymers (Jiang et al., 2014).
Properties
IUPAC Name |
ethyl 5-nitrofuran-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO5/c1-2-12-7(9)5-3-6(8(10)11)13-4-5/h3-4H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCJIQUBSSHRKKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=COC(=C1)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
6132-33-8 |
Source
|
Record name | ethyl 5-nitrofuran-3-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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